Cas no 9001-53-0 (DIAMINE OXIDASE)

• Product name: DIAMINE OXIDASE
• CAS No: 9001-53-0
• MW: 0
• CID: 805012

DIAMINE OXIDASE Chemical and Physical Properties

Names and Identifiers

• Oxidase, diamine
• DIAMINE OXIDASE
• AMINE: OXYGEN OXIDOREDUCTASE[DEAMINATING] [PYRIDOXAL-CONTAINING]
• EC 1.4.3.6
• EC NUMBER: 1.4.3.6
• ENZYME COMMISSION NUMBER: 1.4.3.6
• amine oxidase, copper-containing
• diamine oxidase from porcine kidney
• Oxidase, diamine (9CI)
• Amine oxidase (copper-containing)
• Amine oxidase (pyridoxal-containing)
• Benzylamine oxidase
• Benzylamine oxidases
• Bovine serum amine oxidase
• Bovine serum amine oxidases
• Copper amine oxidase
• Copper amine oxidases
• Copper-containing amine oxidase
• Copper-containing amine oxidases
• Copper-contg. amine oxidase
• Diamine oxidases
• Diamineoxidase
• Diamineoxidases
• Diaminooxidase
• Diaminooxidases
• E.C. 1.4.3.22
• E.C. 1.4.3.6
• EC 1.4.3.22
• Ethylamine oxidase
• Ethylamine oxidases
• Histaminase
• Histaminases
• Histamine deaminase
• Histamine deaminases
• Histamine oxidase
• Histamine oxidases
• MeSH ID: D006631
• Quinoprotein amine oxidase
• Quinoprotein amine oxidases
• Semicarbazide-sensitive monoamine oxidase
• Semicarbazide-sensitive monoamine oxidases
• VAP-1 amine oxidase
• VAP-1 amine oxidases

Experimental Properties

• Solubility: 100 mM sodium phosphate buffer, pH 7.2: soluble10mg/mL

DIAMINE OXIDASE Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：-20°C

Additional information on DIAMINE OXIDASE

Introduction to DIAMINE OXIDASE and Its Applications in Modern Chemical Biology

DIAMINE OXIDASE (DAO), with the chemical compound identification number CAS NO 9001-53-0, is a significant enzyme that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This enzyme, primarily known for its role in the metabolism of diamines, has been extensively studied for its potential applications in various therapeutic and diagnostic contexts. The increasing interest in DAO stems from its unique catalytic properties and its involvement in critical biological pathways, making it a valuable tool in both academic research and industrial applications.

The primary function of DIAMINE OXIDASE is to catalyze the oxidative deamination of diamines, converting them into corresponding imines. This process is not only crucial for maintaining homeostasis in biological systems but also holds promise for developing novel therapeutic strategies. Recent studies have highlighted the enzyme's role in managing neurodegenerative disorders, where the accumulation of toxic diamine derivatives is implicated. The ability of DAO to efficiently metabolize these compounds makes it a potential target for drug development aimed at mitigating such conditions.

In addition to its biological significance, DIAMINE OXIDASE has been explored for its potential in industrial applications, particularly in biocatalysis. The enzyme's high specificity and efficiency make it an attractive candidate for synthesizing complex organic molecules. Researchers have been particularly interested in using DAO to produce fine chemicals and pharmaceutical intermediates, where traditional chemical synthesis methods may be less efficient or more environmentally harmful. The use of DAO as a biocatalyst aligns with the growing trend toward green chemistry, where sustainable and eco-friendly processes are prioritized.

The latest advancements in the study of DIAMINE OXIDASE have focused on understanding its structural and functional mechanisms at a molecular level. High-resolution crystal structures have provided insights into how DAO interacts with its substrates and how this interaction facilitates the catalytic process. These structural insights have not only enhanced our understanding of DAO's mechanism but also paved the way for engineering modified versions of the enzyme with improved catalytic activity or novel substrate specificity. Such engineered enzymes could potentially revolutionize various industries by offering more efficient and versatile biocatalytic solutions.

DIAMINE OXIDASE plays a role in modulating inflammatory responses, making it a promising candidate for therapeutic intervention in inflammatory diseases. Studies have shown that DAO can regulate the production of inflammatory mediators by metabolizing specific diamine compounds that contribute to inflammation. This finding opens up new avenues for developing anti-inflammatory therapies that leverage the natural enzymatic activity of DAO. By targeting DAO-mediated pathways, researchers aim to develop drugs that can effectively reduce inflammation without causing significant side effects.

The development of diagnostic tools based on DIAMINE OXIDASE has also seen significant progress. Enzyme-linked immunosorbent assays (ELISAs) and other immunoassays have been developed to detect DAO levels in biological samples, providing valuable insights into various pathological conditions. These diagnostic tools are particularly useful in monitoring diseases where DAO activity is altered, such as certain neurological disorders and metabolic syndromes. The ability to accurately measure DAO levels can aid in early diagnosis and personalized treatment strategies.

In conclusion, DIAMINE OXIDASE, identified by the chemical compound number CAS NO 9001-53-0, is a multifaceted enzyme with broad implications in both biological research and industrial applications. Its role in metabolizing diamines, managing neurodegenerative disorders, facilitating biocatalysis, modulating inflammatory responses, and serving as a diagnostic marker underscores its importance in modern chemical biology. As research continues to uncover new aspects of DAO's function and potential applications, it is clear that this enzyme will remain at the forefront of scientific exploration and innovation.